Cas no 138720-01-1 (Methanesulfonic acid, trifluoro-, 2-iodo-3-(methoxymethoxy)phenyl ester)

Methanesulfonic acid, trifluoro-, 2-iodo-3-(methoxymethoxy)phenyl ester structure
138720-01-1 structure
Product Name:Methanesulfonic acid, trifluoro-, 2-iodo-3-(methoxymethoxy)phenyl ester
CAS No:138720-01-1
MF:C9H8F3IO5S
MW:412.12150478363
CID:2773416
PubChem ID:11122486
Update Time:2025-04-21

Methanesulfonic acid, trifluoro-, 2-iodo-3-(methoxymethoxy)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • DTXSID40455999
    • 138720-01-1
    • Methanesulfonic acid, trifluoro-, 2-iodo-3-(methoxymethoxy)phenyl ester
    • DTXCID70406818
    • YMCBMOVTCMAJBJ-UHFFFAOYSA-N
    • Inchi: 1S/C9H8F3IO5S/c1-16-5-17-6-3-2-4-7(8(6)13)18-19(14,15)9(10,11)12/h2-4H,5H2,1H3
    • InChI Key: YMCBMOVTCMAJBJ-UHFFFAOYSA-N
    • SMILES: IC1C(=CC=CC=1OS(C(F)(F)F)(=O)=O)OCOC

Computed Properties

  • Exact Mass: 411.90893Da
  • Monoisotopic Mass: 411.90893Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 70.2Ų
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.